Cas no 2741363-08-4 (rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans)

• Product Name: rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans
• CAS No: 2741363-08-4
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• MDL: MFCD32668054
• CID: 5684166
• PubChem ID: 146155532
• Update Time: 2025-06-15

rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, 6-(aminomethyl)tetrahydro-, methyl ester, hydrochloride (1:1), (2R,6R)-rel- (ACI)
• rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans

• MDL： MFCD32668054
• Inchi： 1S/C8H15NO3.ClH/c1-11-8(10)7-4-2-3-6(5-9)12-7;/h6-7H,2-5,9H2,1H3;1H/t6-,7-;/m1./s1
• InChI Key： KHNQCEAUAOJLDL-ZJLYAJKPSA-N
• SMILES： C([C@H]1CCC[C@H](CN)O1)(=O)OC.Cl

Additional information on rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans

Comprehensive Overview of rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans (CAS No. 2741363-08-4)

The compound rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans (CAS No. 2741363-08-4) is a chiral derivative of oxane, a six-membered oxygen-containing heterocycle. This molecule has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The trans configuration of the substituents on the oxane ring enhances its stability and bioavailability, making it a promising candidate for drug development. Researchers are particularly interested in its aminomethyl functional group, which can serve as a versatile handle for further chemical modifications.

In recent years, the demand for chiral building blocks like rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans has surged, driven by the growing emphasis on enantioselective synthesis in drug discovery. The compound's CAS No. 2741363-08-4 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. Its hydrochloride salt form improves solubility, a critical factor for oral bioavailability—a hot topic in pharmaceutical formulation. This aligns with current industry trends focusing on improving drug delivery systems.

The stereochemistry of rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans is another area of interest. The (2R,6R) designation indicates the specific spatial arrangement of atoms, which is crucial for its biological activity. This specificity is often explored in the context of G-protein-coupled receptors (GPCRs), a popular research area due to their role in numerous physiological processes. The compound's potential to interact with such targets makes it a valuable tool for studying signal transduction pathways.

From a synthetic perspective, the preparation of rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans involves multi-step organic transformations, including asymmetric hydrogenation and reductive amination. These methods are widely discussed in academic and industrial settings, as they are pivotal for producing enantiomerically pure compounds. The methyl ester group in the molecule offers additional flexibility for derivatization, enabling researchers to tailor the compound for specific applications.

Environmental and regulatory considerations also play a role in the compound's usage. While rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans is not classified as hazardous, its synthesis and handling require adherence to good laboratory practices (GLP). This aligns with the broader shift toward sustainable chemistry, where minimizing waste and optimizing reaction conditions are prioritized. Such practices are increasingly highlighted in scientific literature and at conferences, reflecting their importance to the research community.

In summary, rac-methyl (2R,6R)-6-(aminomethyl)oxane-2-carboxylate hydrochloride, trans (CAS No. 2741363-08-4) represents a versatile and valuable compound in pharmaceutical research. Its chiral nature, functional groups, and trans configuration make it a focal point for drug discovery and development. As the industry continues to explore novel therapeutic agents, this compound is likely to remain a subject of intense study and innovation.